Cas no 718631-71-1 (Pyrrolo[1,2-a]pyrazine,octahydro-3-(2-methylpropyl)-)

• Product Name: Pyrrolo[1,2-a]pyrazine,octahydro-3-(2-methylpropyl)-
• CAS No: 718631-71-1
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 558343
• PubChem ID: 53395503
• Update Time: 2025-04-19

Pyrrolo[1,2-a]pyrazine,octahydro-3-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine,octahydro-3-(2-methylpropyl)-
• 3-(2-methylpropyl)-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine
• Pyrrolo[1,2-a]pyrazine, octahydro-3-isobutyl- (5CI)
• (3S,6S)-3-Isobutyl-1,4-diazabicyclo[4.3.0]nonane
• 3-(2-METHYLPROPYL)OCTAHYDROPYRROLO[1,2-A]PYRAZINE
• Pyrrolo[1,2-a]pyrazine,octahydro-3-(2-methylpropyl)
• AKOS006331303
• SCHEMBL4123232
• DTXSID40694164
• 718631-71-1
• 3-(2-methylpropyl)-octahydropyrrolo[1,2-a]pyrazine

• Inchi： 1S/C11H22N2/c1-9(2)6-10-8-13-5-3-4-11(13)7-12-10/h9-12H,3-8H2,1-2H3
• InChI Key： CLNMUPYECOXNEZ-UHFFFAOYSA-N
• SMILES： N12CCCC1CNC(CC(C)C)C2

Computed Properties

• Exact Mass: 182.17800
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 1.73540